8-Ethyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride

• IUPAC Name: 8-ethyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride
• InChI: InChI=1S/C19H16ClNO/c1-3-13-5-4-6-15-16(19(20)22)11-17(21-18(13)15)14-9-7-12(2)8-10-14/h4-11H,3H2,1-2H3
• InChI Key: COTOAIPOGDAYCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=C(C=C3)C)C(=O)Cl
• Molecular Formula: C19H16ClNO
• DSSTOX Substance ID: DTXSID20675496
• Molecular Weight: 309.8 g/mol
• CAS No.: 1160261-22-2

Description

8-Ethyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride is a useful research compound. Its molecular formula is C19H16ClNO and its molecular weight is 309.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Catalytic Applications

8-Ethyl-2-(4-methylphenyl)quinoline derivatives have been studied for their catalytic properties. For instance, ferrous and cobaltous chlorides bearing 2,8-bis(imino)quinolines have shown high activity in ethylene polymerization at high temperatures. These catalysts, with ligands containing ortho-methyl groups, exhibit unique properties such as high molecular weight polyethylenes with narrow molecular distribution (Zhang et al., 2010).

2. Structural and Optical Properties

Studies on the structural and optical properties of quinoline derivatives, such as 2-Amino-6-ethyl-5-oxo-4-(3-phenoxyphenyl) - 5,6- dihydro - 4H-pyrano [3,2-c] quinoline-3- carbonitrile, have revealed insights into their polycrystalline nature and optical properties. These findings are significant in the field of material science and optical applications (Zeyada et al., 2016).

3. Photovoltaic Properties

The photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives have been explored, particularly their application in organic-inorganic photodiode fabrication. Studies have shown that these derivatives display significant photovoltaic properties, making them suitable for use in photodiode devices (Zeyada et al., 2016).

4. Anticancer Assessment

Research into the anticancer properties of 4-Hydroxyquinoline derivatives has been conducted. These compounds have shown cytotoxic activity against various cancer cell lines, making them potential candidates for anticancer drug development (Regal et al., 2020).

5. Synthetic Chemistry

The synthesis of quinoline derivatives, including 8-Ethyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride, is an area of significant interest in synthetic chemistry. For example, the synthesis of half-titanocene 2-(1-(arylimino)ethyl)quinolin-8-olate chlorides demonstrates the versatility and potential applications of these compounds in polymerization and other chemical processes (Huang et al., 2011).